Cas no 2172220-75-4 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid
• CAS No: 2172220-75-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5865750
• PubChem ID: 165810958
• Update Time: 2025-10-31

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholine-2-carboxylic acid
• 2172220-75-4
• EN300-1516752

• Inchi： 1S/C26H30N2O6/c1-17(7-6-12-24(29)28-13-14-33-23(15-28)25(30)31)27-26(32)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： DDNARDNXYZYCNP-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid (CAS No. 2172220-75-4): A Comprehensive Overview

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid, identified by its CAS number 2172220-75-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the morpholine ring, contributes to its unique chemical properties and biological activities.

The molecular structure of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid encompasses a combination of aromatic and heterocyclic components, which are known to play pivotal roles in modulating biological pathways. The fluoren-9-ylmethoxycarbonyl group, in particular, is a common pharmacophore in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. This feature makes the compound an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of morpholine derivatives for their diverse pharmacological effects. Morpholine-based compounds are widely recognized for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The incorporation of the morpholine ring into the molecular framework of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid not only imparts unique chemical properties but also opens up possibilities for synergistic interactions with other bioactive molecules.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoren-9-ylmethoxycarbonyl group necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

One of the most compelling aspects of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits promising biological activity across multiple disease models. Its ability to interact with specific target proteins and modulate cellular signaling pathways makes it a valuable asset in the quest for novel therapeutics.

The role of computational chemistry and molecular modeling has been instrumental in understanding the mechanistic aspects of 4-5-({(9H-fluoren- 9 -yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid. By leveraging computational methods, researchers can predict binding affinities, optimize molecular structures, and gain insights into potential drug-drug interactions. These advancements have significantly accelerated the drug discovery process and have paved the way for more targeted and effective therapeutic interventions.

In conclusion, 4-5-({(9H-fluore n -9 -yl)methoxycarbonyl}amino)hexanoylmorpholine-2-carboxylic acid (CAS No. 2172220 -75 -4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of functional groups such as the fluoren- 9 -ylmethoxycarbonyl moiety and the morpholine ring, positions it as a promising candidate for further exploration in drug development. With ongoing research efforts focused on elucidating its biological activities and optimizing its synthetic pathways, this compound holds great potential for contributing to future therapeutic breakthroughs.